N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide

• IUPAC Name: N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C21H17N5O2S/c27-19(12-26-13-22-16-7-3-2-6-15(16)20(26)28)23-17-8-4-1-5-14(17)18-11-25-9-10-29-21(25)24-18/h1-8,11,13H,9-10,12H2,(H,23,27)
• InChI Key: OHWYKTVVGKNGFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C3=CC=CC=C3NC(=O)CN4C=NC5=CC=CC=C5C4=O
• Molecular Formula: C21H17N5O2S
• Molecular Weight: 403.5 g/mol

Description

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H17N5O2S and its molecular weight is 403.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Importance

• A study conducted by Rajveer et al. (2010) describes the synthesis of substituted 6-bromoquinazolinones, including derivatives similar to the compound , and their pharmacological activities like anti-inflammatory, analgesic, and antibacterial effects. The compounds were characterized using analytical and spectral data, and their pharmacological activities were evaluated against standard methods (Ch. Rajveer et al., 2010).

Anticancer and Antifungal Activities

• Novel 4(3H)-quinazolinone derivatives, incorporating biologically active moieties like thiazole and pyridinone, have been synthesized and assessed for their antitumor and antifungal activities. One compound showed high to moderate activity towards cells and high activity against Aspergillus ochraceus, demonstrating the potential of these derivatives in antifungal applications (K. El-bayouki et al., 2011).

Cytotoxic Activity

• Ding et al. (2012) reported on a series of novel compounds with the imidazo[2,1-b]thiazole scaffold, tested for their cytotoxicity against human cancer cell lines, including HepG2 and MDA-MB-231. The study found that certain compounds exhibited potential as inhibitors against MDA-MB-231 cell lines, indicating their promise in cancer research (H. Ding et al., 2012).

Antimicrobial Activity

• New derivatives incorporating the quinoline linkage have been synthesized and evaluated for their antibacterial activity. These compounds were tested against Gram-positive and Gram-negative bacteria, showing a broad spectrum of antibacterial activity, which highlights their potential as novel antibacterial agents (Manoj N. Bhoi et al., 2015).